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Compound of Interest

Compound Name: Potassium 2-ethylhexanoate

Cat. No.: B1592632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

key applications of Potassium 2-ethylhexanoate (CAS: 3164-85-0), a versatile organometallic

compound. The information is curated for professionals in research, scientific, and drug

development fields, with a focus on quantitative data, detailed experimental protocols, and

mechanistic insights.

Core Properties of Potassium 2-ethylhexanoate
Potassium 2-ethylhexanoate is the potassium salt of 2-ethylhexanoic acid. It is a compound

with a wide range of applications, primarily owing to its catalytic activity and solubility in organic

solvents.[1][2] It typically appears as a white to off-white or slightly yellow, glassy solid or a

colorless viscous liquid.[3]

Physicochemical and Toxicological Data
The following tables summarize the key quantitative properties of Potassium 2-
ethylhexanoate.

Table 1: Physicochemical Properties of Potassium 2-ethylhexanoate
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Property Value Reference

CAS Number 3164-85-0 [1][3][4][5][6]

Molecular Formula C₈H₁₅KO₂ [5]

Molecular Weight 182.30 g/mol

Appearance

White to off-white solid; slightly

yellow, glassy solid; colorless

viscous liquid

[3]

Melting Point 66-68 °C; 255 °C (literature) [5]

Boiling Point
228 °C at 760 mmHg; 246 °C

(literature)
[5]

Density 1.120 g/cm³ [5]

Flash Point 116.6 °C [5]

Solubility
Soluble in organic solvents;

partly miscible in water
[1]

Table 2: Toxicological Data for Potassium 2-ethylhexanoate

Endpoint Value Species Reference

LD50 Oral 3640 mg/kg Rat [7]

LD50 Dermal >2000 mg/kg Rat [7]

Experimental Protocols
Synthesis of Potassium 2-ethylhexanoate via
Neutralization
A common and straightforward method for synthesizing Potassium 2-ethylhexanoate is

through the neutralization reaction between 2-ethylhexanoic acid and potassium hydroxide.[1]

[3]
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Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, prepare a mixture of isopropanol (4 liters) and

2-ethylhexanoic acid (1200 grams).[3]

Addition of Base: While stirring at room temperature, add potassium hydroxide pellets (562

grams) to the mixture over a period of 5 minutes.[3]

Reaction: Continue stirring the mixture for 1 hour, or until all the potassium hydroxide pellets

have dissolved.[3]

Solvent Removal: Co-distill the final solution with 14 liters of isopropanol at 50°C under

reduced pressure (vacuum). Adjust the final volume to 4 liters.[3]

Filtration and Quality Control: Filter the solution using a filter aid. Examine the solution for

water content, ensuring it is at a maximum of 1%.[3]

Titration and Adjustment:

Dilute a small sample of the solution with methanol (20 ml) and add phenolphthalein

indicator.[3]

If a purple color develops, it indicates an excess of potassium hydroxide. Titrate with 0.1N

hydrochloric acid until the color disappears to determine the excess amount.[3]

If there is no purple color, titrate with 0.1N sodium hydroxide solution to determine the

excess of 2-ethylhexanoic acid.[3]

If the content of 2-ethylhexanoic acid is greater than 3.0%, neutralize the excess by

adding a calculated amount of 45% aqueous potassium hydroxide solution.[3]

Final Product: The resulting solution is the final product, Potassium 2-ethylhexanoate.[3]
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Synthesis Workflow for Potassium 2-ethylhexanoate.

Core Applications and Mechanisms of Action
Potassium 2-ethylhexanoate serves as a catalyst and a reagent in various industrial and

pharmaceutical processes.

Catalyst in Polyurethane and Polyisocyanurate (PIR)
Foam Production
Potassium 2-ethylhexanoate is a widely used catalyst, often referred to as potassium octoate,

in the production of polyurethane (PU) and polyisocyanurate (PIR) foams.[1][8] It primarily

catalyzes the trimerization of isocyanates to form isocyanurate rings, which enhances the

thermal stability and flame retardancy of the resulting foam.[8]

Mechanism of Action: The catalytic activity is attributed to the carboxylate anion (2-

ethylhexanoate), which is a more potent nucleophile than tertiary amines.[8] The proposed

mechanism involves the reaction of the carboxylate with an excess of an aromatic isocyanate,

leading to the formation of deprotonated amide species that are the active catalysts in the

nucleophilic anionic trimerization.[1][9]

Potassium
2-ethylhexanoate Isocyanate (R-NCO)Reacts with Active Catalyst

(Deprotonated Amide)
Forms Nucleophilic Anionic

Trimerization
Initiates Polyisocyanurate (PIR) Foam
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Catalytic Role in Polyisocyanurate Foam Formation.

Reagent in the Synthesis of Potassium Clavulanate
In the pharmaceutical industry, Potassium 2-ethylhexanoate is used as a salt-forming agent

in the synthesis of the antibiotic potassium clavulanate. It facilitates the conversion of a

clavulanic acid precursor, such as the tert-butylammonium salt, into the desired potassium salt.

Mechanism of Action: This is a salt metathesis reaction where the potassium ion from

Potassium 2-ethylhexanoate exchanges with the cation of the clavulanic acid precursor. This

leads to the precipitation of the less soluble potassium clavulanate from the reaction mixture.

Experimental Context: A solution of clavulanic acid in an organic solvent is treated with a

solution of Potassium 2-ethylhexanoate. The presence of a controlled amount of water is

crucial for the precipitation of high-purity potassium clavulanate.[10]

Clavulanic Acid
(in organic solvent)

Salt Metathesis
(Precipitation)

Potassium
2-ethylhexanoate

Potassium Clavulanate
(solid)

Precipitates

2-Ethylhexanoic Acid
(in solution)

Forms

Click to download full resolution via product page

Role in the Synthesis of Potassium Clavulanate.

Mild and Soluble Base in Pd-catalyzed C-N Cross-
Coupling Reactions
Recent research has highlighted the use of Potassium 2-ethylhexanoate as a mild and

soluble base in palladium-catalyzed C-N cross-coupling reactions.[11][12] This is a significant

advancement as it allows for the coupling of base-sensitive substrates that would otherwise

decompose under harsher basic conditions.[12]

Advantages:
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Mildness: Avoids the degradation of sensitive functional groups.[12]

Solubility: Enables homogeneous reaction conditions, which can be advantageous for large-

scale synthesis.[11]

Experimental Context: In a typical setup, a palladium catalyst, a suitable ligand (e.g., a

phosphorinane ligand), an aryl halide, and an amine are reacted in the presence of Potassium
2-ethylhexanoate as the base in an organic solvent.[11][12]
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Logical Relationship in Pd-catalyzed C-N Cross-Coupling.

This technical guide provides a foundational understanding of Potassium 2-ethylhexanoate.

For more specific applications and safety handling procedures, it is recommended to consult

the relevant safety data sheets and detailed research publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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